Cas no 1398-61-4 (Chitin, Practical Grade)

Chitin, Practical Grade Properties

Names and Identifiers

• Chitin
• Acetylated chitin
• a-chitin
• beta-(1,4)-2-Acetamido-2-deoxy-D-glucose
• beta-1,4-poly-N-acetyl-D-glucosamine
• Clandosan
• Poly-[1-4]-b-D-N-acetylglucosamine
• poly-1-beta-4GlcNAc
• Poly-N-acetyl-D-glucosamine
• CHITIN REAGENT GRADE
• CHITIN(RG)
• Chitin, Practical Grade
• Colloidal Chitin polysaccharide
• 2′-Chloroacetophenone
• C 7170
• CHITIN, Practical grade from crab shells
• CHITOSAN 10
• CHITOSAN 100
• Poly-(1→4)-β-D-N-acetylglucosaMine
• Poly-(1→4)-β-N-acetyl-D-glucosamine
• practical grade
• chitina
• beta-chitin
• Chitin-13CX
• CHITEMPO(TM)
• polydextroseⅡ
• Chitin from shrimp shells
• SCHEMBL8656145
• Chitin from shrimp shells, BioReagent, suitable for analysis of chitinase, purified powder
• N-[(2R)-2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• Chitin from shrimp shells, Vetec(TM) reagent grade
• 1398-61-4
• Chitin from shrimp shells, practical grade, powder
• Chitin from shrimp shells, practical grade, coarse flakes
• BETA-(1,4)-2-ACETAMIDO-2-DEOXY-D-GLUCOSE
• BETA-(1,4)-2-AMINO-2-DEOXY-D-GLUCOSE
• CHITOSAN, DEACETYLATED
• POLY-(B1-4)-N-ACETYL-GLUCOSAMINE
• CHITINMICROPARTICLES
• Chitin (powder)
• POLY-[1->4]-BETA-N-ACETYL-D-GLUCOSAMINE
• POLY(D-GLUCOSAMINE)
• CHITIN
• +Expand

• MDL： MFCD00466914
• InChIKey： OVRNDRQMDRJTHS-WTZNIHQSSA-N
• Inchi： 3
• SMILES： OCC1OCCC(O)C1OC1OC(CO)C(O)C(O)C1NC(=O)C

Computed Properties

• Exact Mass: 221.09000
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 221.089937
• Heavy Atom Count: 15
• Complexity: 235
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.7
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 119

Experimental Properties

• LogP: -2.68670
• PSA: 119.25000
• Merck: 2065
• Refractive Index: 1.6000 (estimate)
• Water Partition Coefficient: Insoluble
• Boiling Point: 737.18°C (rough estimate)
• Melting Point: >300°C (dec.)
• Flash Point: 269.8 °C
• Solubility: dilute aqueous acid (pH <6.5).: soluble
• Color/Form: White amorphous translucent material.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Soluble in concentrated hydrochloric acid, sulfuric acid, glacial acetic acid and 78-97% phosphoric acid, insoluble in water, dilute acid, alkali, alcohol and other organic solvents.
• Density: 1.3744 (rough estimate)

Chitin, Practical Grade Security Information

• RTECS：FM6300000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25; S36; S26
• Risk Phrases：R22
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：3

Chitin, Practical Grade Customs Data

• HS CODE：32139000